Cas no 29803-27-8 (Phosphorothioic acid,S-[(4-chlorophenyl)phenylmethyl] O,O-diethyl ester)
29803-27-8 structure
Product Name:Phosphorothioic acid,S-[(4-chlorophenyl)phenylmethyl] O,O-diethyl ester
CAS No:29803-27-8
MF:C17H20ClO3PS
MW:370.83066368103
CID:277059
PubChem ID:186132
Update Time:2025-04-19
Phosphorothioic acid,S-[(4-chlorophenyl)phenylmethyl] O,O-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorothioic acid,S-[(4-chlorophenyl)phenylmethyl] O,O-diethyl ester
- s-[(4-chlorophenyl)(phenyl)methyl] o,o-diethyl phosphorothioate
- DTXSID50952242
- 29803-27-8
- Phosphorothioic acid, S-(p-chloro-alpha-phenylbenzyl) O,O-diethyl ester
- S-(p-Chloro-alpha-phenylbenzyl) O,O-diethyl phosphorothioate
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- Inchi: 1S/C17H20ClO3PS/c1-3-20-22(19,21-4-2)23-17(14-8-6-5-7-9-14)15-10-12-16(18)13-11-15/h5-13,17H,3-4H2,1-2H3
- InChI Key: SJXFUOCDFIKJFT-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C1C=CC=CC=1)SP(=O)(OCC)OCC
Computed Properties
- Exact Mass: 370.0561
- Monoisotopic Mass: 370.0559304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 35.53
Phosphorothioic acid,S-[(4-chlorophenyl)phenylmethyl] O,O-diethyl ester Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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